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Compound of Interest

Compound Name: CBHcy

Cat. No.: B1668686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the dosing of S-(delta-

carboxybutyl)-dl-homocysteine (CBHcy), a potent inhibitor of the enzyme betaine-

homocysteine S-methyltransferase (BHMT). The following sections summarize quantitative

data from animal studies, offer detailed experimental protocols, and visualize the relevant

metabolic pathway.

Data Presentation: Quantitative Dosing Summary
The following tables provide a structured overview of CBHcy dosing recommendations derived

from published animal studies.

Table 1: CBHcy Dosing in Mice
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Administration
Route

Dosage Frequency Animal Model Key Outcome

Intraperitoneal

(i.p.) Injection
1 mg Single injection BALB/c Mice

87% decrease in

BHMT activity

and a 2.7-fold

increase in total

homocysteine

(tHcy) 2 hours

post-injection.[1]

Intraperitoneal

(i.p.) Injection
1 mg

Every 12 hours

for 6 doses
BALB/c Mice

7-fold increase in

tHcy.[1]

Intraperitoneal

(i.p.) Injection

1 mg (with 3 mg

Methionine)

Single co-

injection
BALB/c Mice

2.2-fold higher

tHcy levels 2

hours post-

injection

compared to

methionine

alone.[1]

Table 2: CBHcy Dosing in Rats

Administration
Route

Dosage Frequency Animal Model Key Outcome

Dietary

Administration
5 mg per meal

Every 8 hours for

3 days
Rats

90% decrease in

liver BHMT

activity.[2][3][4]

Dietary

Administration

5 mg per meal in

1g of diet,

followed by 5g of

diet

Every 8 hours for

3 or 14 days
Rats

>90% reduction

in liver BHMT

activity.[5]

Signaling Pathway
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The following diagram illustrates the metabolic pathway affected by CBHcy. CBHcy is a

competitive inhibitor of betaine-homocysteine S-methyltransferase (BHMT). This enzyme plays

a crucial role in the remethylation of homocysteine to methionine, an alternative pathway to the

folate-dependent methionine synthase (MS) pathway. By inhibiting BHMT, CBHcy leads to an

accumulation of homocysteine (hyperhomocysteinemia) and affects downstream metabolic

processes.
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Caption: CBHcy inhibits BHMT, blocking homocysteine remethylation.

Experimental Protocols
The following are detailed protocols for the administration of CBHcy in mice and rats based on

published literature.

Protocol 1: Intraperitoneal (i.p.) Injection of CBHcy in
Mice
This protocol is designed for the acute or sub-acute induction of hyperhomocysteinemia.

Materials:

S-(delta-carboxybutyl)-dl-homocysteine (CBHcy)

Sterile, pyrogen-free 0.9% saline solution

Sterile 1 mL syringes with 25-27 gauge needles

Analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

70% ethanol for disinfection

Procedure:

Preparation of CBHcy Solution:

On the day of injection, prepare a fresh solution of CBHcy.

Weigh the desired amount of CBHcy. For a 1 mg dose per mouse (assuming an average

mouse weight of 25g and an injection volume of 100 µL), a 10 mg/mL stock solution is

convenient.
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Dissolve CBHcy in sterile 0.9% saline. For a 10 mg/mL solution, dissolve 10 mg of CBHcy
in 1 mL of saline.

Vortex thoroughly to ensure complete dissolution.

Filter the solution through a 0.22 µm sterile filter if necessary to ensure sterility.

Animal Handling and Injection:

Gently restrain the mouse using an appropriate technique (e.g., scruffing the neck).[6][7]

Position the mouse to expose the abdomen. Tilting the head slightly downwards can help

displace the abdominal organs.[8]

Disinfect the injection site in the lower right abdominal quadrant with a 70% ethanol wipe.

[7][8]

Insert the needle (bevel up) at a 30-45 degree angle into the peritoneal cavity.[8][9]

Aspirate gently to ensure that the needle has not entered a blood vessel or internal organ.

If blood or other fluid is aspirated, discard the syringe and prepare a new one.[7][8]

Slowly inject the calculated volume of the CBHcy solution.

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any adverse reactions post-injection.
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Caption: Workflow for intraperitoneal injection of CBHcy in mice.
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Protocol 2: Dietary Administration of CBHcy in Rats
This protocol is suitable for studies requiring sustained inhibition of BHMT.

Materials:

S-(delta-carboxybutyl)-dl-homocysteine (CBHcy)

Powdered or finely ground L-amino acid-defined diet

Food containers

Analytical balance

Procedure:

Animal Acclimation and Training:

Individually house the rats in cages that allow for controlled feeding.

Train the rats to a meal-feeding schedule. A common schedule is providing food for a 2-

hour window every 8 hours.[5]

Use the control diet (without CBHcy) during the training period (typically 3 days).[5]

Preparation of CBHcy-Containing Diet:

For each rat, weigh 5 mg of CBHcy.[2][3][4]

Thoroughly mix the 5 mg of CBHcy with 1 gram of the powdered diet.[5] This ensures the

rat consumes the full dose.

Administration:

At the beginning of each feeding period, provide each rat in the treatment group with the

1g portion of the diet containing 5 mg of CBHcy.[5]

Allow the rats approximately 20 minutes to consume this initial portion.[5]
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After the CBHcy-containing portion is consumed, provide the remainder of the meal (e.g.,

an additional 5 grams) of the control diet for the rest of the 2-hour feeding window.[5]

Provide the control group with the full meal portion of the control diet for the entire feeding

period.

Continue this regimen for the desired duration of the study (e.g., 3 to 14 days).[5]

Sample Collection:

At the end of the study, animals can be euthanized for blood and tissue collection. A

common time point for collection is 4.5 hours after the final meal.[5]
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Caption: Workflow for dietary administration of CBHcy in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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